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An In-depth Technical Guide to 3,3'-Dimethoxybenzophenone: Core Properties, Synthesis,

and Applications

Introduction
3,3'-Dimethoxybenzophenone is an aromatic ketone, a derivative of the highly versatile

benzophenone scaffold. The strategic placement of two methoxy groups on the phenyl rings

significantly influences its electronic properties, solubility, and reactivity, making it a compound

of interest in various fields of chemical research. While its isomers, particularly 4,4'-

dimethoxybenzophenone, are more extensively documented as photoinitiators and UV

absorbers, the 3,3'-isomer serves as a valuable synthetic intermediate and a subject for

fundamental chemical studies.[1] This guide provides a comprehensive overview of its core

properties, synthesis, reactivity, and applications for researchers, scientists, and professionals

in drug development and materials science.
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A precise understanding of a compound's identity and physical characteristics is foundational to

its application in any experimental setting.

Nomenclature and Chemical Identifiers
Correctly identifying a chemical compound is critical for sourcing, regulatory compliance, and

unambiguous scientific communication. The primary identifiers for 3,3'-
Dimethoxybenzophenone are summarized below.

Identifier Value Source

IUPAC Name
bis(3-

methoxyphenyl)methanone
[2]

Synonyms
Bis(3-

methoxyphenyl)methanone
[1][2]

CAS Number 39193-85-6 [1][2][3]

Molecular Formula C₁₅H₁₄O₃ [1][2][3]

Molecular Weight 242.27 g/mol [1][2]

PubChem CID 12548810 [3]

Physicochemical Data
The physical properties of 3,3'-Dimethoxybenzophenone dictate its handling, purification, and

reaction conditions.
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Property Value Source

Boiling Point 230-235 °C (at 20 Torr) [2]

Density 1.123 ± 0.06 g/cm³ (Predicted) [2]

Appearance

White to light yellow crystal

powder (typical for related

isomers)

[4]

Solubility

Insoluble in water, soluble in

organic solvents like ethanol.

[4]

Chemical Structure
The molecular structure consists of a central ketone group connecting two phenyl rings, each

substituted with a methoxy group at the meta-position.

Caption: Chemical structure of 3,3'-Dimethoxybenzophenone.

Synthesis and Reactivity
The synthesis of benzophenone derivatives is a cornerstone of organic chemistry, with the

Friedel-Crafts acylation being the most prominent method.

Synthesis via Friedel-Crafts Acylation
The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction used to form

aryl ketones.[5][6] For 3,3'-Dimethoxybenzophenone, this would typically involve the reaction

of anisole (methoxybenzene) with 3-methoxybenzoyl chloride or the reaction of 1,3-

dimethoxybenzene with a suitable acylating agent in the presence of a Lewis acid catalyst like

aluminum chloride (AlCl₃).[1][7]

The general mechanism involves three key steps:

Formation of the Acylium Ion: The Lewis acid catalyst activates the acyl chloride, leading to

the formation of a highly electrophilic acylium ion.[5]
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Electrophilic Attack: The electron-rich aromatic ring attacks the acylium ion, forming a

resonance-stabilized carbocation intermediate (sigma complex).[5]

Deprotonation: A base removes a proton from the carbocation, restoring the aromaticity of

the ring and yielding the final ketone product.

Step 1: Acylium Ion Formation

Step 2: Electrophilic Attack Step 3: Deprotonation

R-CO-Cl

[R-C≡O]⁺ + AlCl₄⁻
Coordination & Cleavage

AlCl₃

Aromatic Ring (e.g., Anisole)Attack Sigma Complex
(Carbocation Intermediate) Sigma Complex Aryl Ketone

(Benzophenone Derivative)
-H⁺

Click to download full resolution via product page

Caption: General mechanism of Friedel-Crafts Acylation.

Experimental Protocol: Synthesis of a Benzophenone
Derivative
While a specific, detailed protocol for 3,3'-dimethoxybenzophenone is not available in the

search results, the synthesis of its isomer, 4,4'-dimethoxybenzophenone, via Williamson Ether

Synthesis provides a validated alternative approach starting from the corresponding

dihydroxybenzophenone. This methodology is highly relevant for professionals requiring

alternative synthetic routes.

Objective: To synthesize 4,4'-Dimethoxybenzophenone from 4,4'-Dihydroxybenzophenone.[8]

Materials:

4,4'-Dihydroxybenzophenone

Sodium hydride (NaH)
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Methyl iodide (CH₃I)

Dry N,N-dimethylformamide (DMF)

Ethyl acetate

Brine

Anhydrous sodium sulfate

50 mL round-bottom flask, stir bar, ice bath

Procedure:

Add 4,4'-dihydroxybenzophenone (1.0 g, 4.6 mmol) to an oven-dried 50 mL round-bottom

flask.[8]

Add dry DMF (15 mL) to the flask and cool the mixture to 0 °C using an ice bath.[8]

Slowly add sodium hydride (4.48 g, 18.7 mmol, 4.0 equiv) to the cooled mixture and stir at 0

°C.[8]

After 30 minutes, add methyl iodide (870 μL, 14 mmol, 3.0 equiv) to the reaction and allow it

to stir overnight, gradually warming to room temperature.[8]

Upon completion, quench the reaction by adding water (10 mL).[8]

Extract the aqueous mixture with ethyl acetate (3 x 50 mL).[8]

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[8]

Remove the solvent under reduced pressure to yield the crude product, which can be further

purified by silica gel chromatography.[8]

Self-Validation: The success of this protocol relies on the complete deprotonation of the

hydroxyl groups by NaH, confirmed by the cessation of hydrogen gas evolution, followed by

complete methylation by methyl iodide. Purity can be confirmed using standard analytical

techniques (NMR, HPLC).
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Applications in Research and Drug Development
The benzophenone scaffold is a privileged structure in medicinal chemistry and materials

science.[1] Derivatives are explored for a wide range of applications, from pharmaceuticals to

industrial photoinitiators.[1]

Synthetic Intermediate
Dimethoxybenzophenones serve as crucial intermediates in the synthesis of more complex

molecules.[1] While direct applications of the 3,3'-isomer are less documented than its 4,4'-

counterpart, its structural framework is highly relevant. For example, chlorinated derivatives of

dimethoxybenzophenone are critical intermediates in the synthesis of fungicides like

Dimethomorph, which is vital for protecting crops.[1] This highlights the importance of the

dimethoxybenzophenone scaffold in the agrochemical industry.[1] In the pharmaceutical sector,

benzophenone derivatives are essential building blocks for medications, including antifungal

and anti-inflammatory agents.[1]

Potential Photochemical Applications
Benzophenone and its derivatives are well-established as Type II photoinitiators, which are

essential for processes like UV curing of inks, coatings, and 3D printing resins.[1][9][10]

Mechanism of Action:

Upon absorption of UV light, the benzophenone molecule is promoted to an excited singlet

state, followed by efficient intersystem crossing to a more stable triplet state.[9]

In this excited triplet state, the molecule can abstract a hydrogen atom from a synergist

molecule (e.g., an amine or thiol).[9]

This hydrogen abstraction generates two radicals: a ketyl radical from the benzophenone

and a substrate radical from the synergist.

The substrate radical is typically the species that initiates the polymerization of monomers,

such as acrylates.[9]

The presence of electron-donating methoxy groups, as in 3,3'-dimethoxybenzophenone, is

expected to influence the compound's absorption spectrum and the efficiency of radical
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generation, making it a candidate for research into novel photoinitiators.[9]

Safety and Handling
Proper handling of all chemical reagents is paramount in a research environment. The following

information is synthesized from safety data sheets for benzophenone derivatives.

Hazard Identification
Skin and Eye Irritation: May cause skin irritation and serious eye irritation.[11][12] Avoid

contact with skin and eyes.[13]

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or vapor.[11] Avoid

breathing dust, vapor, mist, or gas.[11]

Ingestion: May be harmful if swallowed.[11] Do not ingest.[13]

Recommended Handling and Storage
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11][13] All handling should be done in a well-ventilated area or under a chemical

fume hood.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][13]

Keep away from incompatible materials such as strong oxidizing and reducing agents.[13]

Spill and Disposal: In case of a spill, sweep up the solid material, avoiding dust generation,

and place it in a suitable, closed container for disposal.[12] Dispose of contents/container to

an approved waste disposal plant in accordance with local regulations.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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